Cas no 21581-37-3 (4-2-(dimethylamino)ethylbenzene-1,2-diol)

4-2-(dimethylamino)ethylbenzene-1,2-diol structure
21581-37-3 structure
Product Name:4-2-(dimethylamino)ethylbenzene-1,2-diol
CAS No:21581-37-3
MF:C10H15NO2
MW:181.231602907181
MDL:MFCD24368256
CID:261606
PubChem ID:152427
Update Time:2025-09-22

4-2-(dimethylamino)ethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[2-(dimethylamino)ethyl]-
    • 4-2-(dimethylamino)ethylbenzene-1,2-diol
    • I5R8511L9N
    • 21581-37-3
    • DTXSID00175944
    • 4-[2-(dimethylamino)ethyl]benzene-1,2-diol
    • N,N-Dmda
    • 4-[2-(Dimethylamino)ethyl]-1,2-benzenediol #
    • CHEMBL347228
    • EN300-2914516
    • Q6951324
    • Dimethyldopamine, N,N-
    • SCHEMBL67764
    • 4-[2-(dimethylamino)ethyl]benzene-1, 2-diol
    • XJTVXBWTYZCUJX-UHFFFAOYSA-N
    • 1,2-Benzenediol, 4-(2-(dimethylamino)ethyl)-
    • N,N-Dimethyldopamine
    • UNII-I5R8511L9N
    • MDL: MFCD24368256
    • Inchi: 1S/C10H15NO2/c1-11(2)6-5-8-3-4-9(12)10(13)7-8/h3-4,7,12-13H,5-6H2,1-2H3
    • InChI Key: XJTVXBWTYZCUJX-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CCN(C)C)O

Computed Properties

  • Exact Mass: 181.11
  • Monoisotopic Mass: 181.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • Density: 1.137
  • Boiling Point: 322.8°C at 760 mmHg
  • Flash Point: 167°C
  • Refractive Index: 1.573

4-2-(dimethylamino)ethylbenzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2914516-0.05g
4-[2-(dimethylamino)ethyl]benzene-1,2-diol
21581-37-3 95.0%
0.05g
$128.0 2025-03-19
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